Cas no 1391541-47-1 ((1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE)

• Product Name: (1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• CAS No: 1391541-47-1
• MF: C₉H₁₂Cl₂F₄N₂
• MW: 295.104594230652
• CID: 5581062
• PubChem ID: 145708273
• Update Time: 2023-08-10

(1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• (1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE2HCL
• 1391541-47-1
• (1S)-1-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE 2HCL
• N13566

• Inchi： 1S/C9H10F4N2.2ClH/c10-7-3-5(9(11,12)13)1-2-6(7)8(15)4-14;;/h1-3,8H,4,14-15H2;2*1H/t8-;;/m1../s1
• InChI Key： RZEBBOUFLSQWFX-YCBDHFTFSA-N
• SMILES： Cl.Cl.FC1C=C(C(F)(F)F)C=CC=1[C@@H](CN)N

Computed Properties

• Exact Mass: 294.0313664g/mol
• Monoisotopic Mass: 294.0313664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų